Cas no 16874-97-8 (2,5-Thiazolidinedione)

• Product Name: 2,5-Thiazolidinedione
• CAS No: 16874-97-8
• MF: C₃H₃NO₂S
• MW: 117.126419305801
• MDL: MFCD01571043
• CID: 1107437
• PubChem ID: 542718
• Update Time: 2025-04-20

2,5-Thiazolidinedione Chemical and Physical Properties

Names and Identifiers

• 2,5-Thiazolidinedione
• 1,3-thiazolidine-2,5-dione
• 16874-97-8
• Thiazolidine-2,5-dione
• DTXSID70337436
• 1,3-Thiazolidin-2,5-dion
• AKOS006347673
• A926940
• SCHEMBL98305
• CHEBI:50993
• Q27122269
• DA-27172
• 1,3-Thiazolidine-2,5-dione #

• MDL： MFCD01571043
• Inchi： 1S/C3H3NO2S/c5-2-1-4-3(6)7-2/h1H2,(H,4,6)
• InChI Key： STHGEDCARBQXMJ-UHFFFAOYSA-N
• SMILES： S1C(NCC1=O)=O

Computed Properties

• Exact Mass: 116.98849
• Monoisotopic Mass: 116.98844951g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 71.5Ų

Experimental Properties

• PSA: 46.17

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives